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Compound of Interest

Compound Name: Selegiline-d5

Cat. No.: B15618309

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Selegiline-d5
Selegiline-d5 is a deuterated form of Selegiline, a potent and irreversible inhibitor of

monoamine oxidase B (MAO-B). It is primarily utilized as an internal standard in bioanalytical

and pharmacokinetic studies for the accurate quantification of Selegiline in various biological

matrices. The substitution of five hydrogen atoms with deuterium atoms results in a molecule

that is chemically analogous to Selegiline but possesses a distinct molecular weight, allowing

for its differentiation in mass spectrometric analyses. This technical guide provides a

comprehensive overview of Selegiline-d5, its chemical properties, and its application in

quantitative analysis.

Chemical Structure and Properties
Selegiline-d5 is structurally identical to Selegiline, with the exception of five deuterium atoms

incorporated into the phenyl ring. This isotopic labeling minimally affects the physicochemical

properties of the molecule, ensuring it behaves similarly to the unlabeled analyte during sample

preparation and chromatographic separation.

Chemical Structure of Selegiline-d5:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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